Cas no 918803-96-0 ((2,4,6-Trimethylbenzene-1-sulfonyl)acetonitrile)
918803-96-0 structure
Product Name:(2,4,6-Trimethylbenzene-1-sulfonyl)acetonitrile
CAS No:918803-96-0
MF:C11H13NO2S
MW:223.29142165184
CID:770731
Update Time:2023-08-03
(2,4,6-Trimethylbenzene-1-sulfonyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
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- Acetonitrile, 2-[(2,4,6-trimethylphenyl)sulfonyl]-
- 2-(2,4,6-trimethylphenyl)sulfonylacetonitrile
- STL134799
- [(2,4,6-trimethylphenyl)sulfonyl]acetonitrile
- (2,4,6-Trimethylbenzene-1-sulfonyl)acetonitrile
-
- Inchi: 1S/C11H13NO2S/c1-8-6-9(2)11(10(3)7-8)15(13,14)5-4-12/h6-7H,5H2,1-3H3
- InChI Key: LDKITTFGGLFMDQ-UHFFFAOYSA-N
- SMILES: S(CC#N)(C1C(C)=CC(C)=CC=1C)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 348
- Topological Polar Surface Area: 66.3
(2,4,6-Trimethylbenzene-1-sulfonyl)acetonitrile Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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